Cas no 15124-09-1 (Sodium sulfate)

• Product Name: Sodium sulfate
• CAS No: 15124-09-1
• MF: Na₂SO₄
• MW: 142.0421
• MDL: MFCD15124091
• CID: 87491
• PubChem ID: 24436
• Update Time: 2025-07-30

Sodium sulfate Chemical and Physical Properties

Names and Identifiers

• SODIUM SULFATE
• KJELDAHL CATALYST TABLETS SODIUM SULFATE
• DETERGENT SALT CAKE
• GLAUBER'S SALT
• NATRII SULFAS
• SALT CAKE
• SODIUM SULPHATE
• SULFATE STANDARD SOLUTION
• SULFURIC ACID SODIUM SALT
• SOD.SULPHIDE
• SODIUM SULPHATE SALT
• Sodium sulfate anhyfrous
• Disodium sulfate
• Sodium sulfate, anhydrous
• Thenardite
• Sulfuric acid disodium salt
• Sodium sulfate anhydrous
• Disodium sulphate
• Sodium sulfate (2:1)
• sodiumsulfate
• Bisodium sulfate
• Disodium monosulfate
• Sulfuric acid, sodium salt
• Dibasic sodium sulfate
• Natriumsufat
• Natriumsulfat (German)
• Sodium sulphate anhydrous
• Sulfate, sodium
• Sulfuric acid sodium salt (1:2)
• Sodium sulfate (Na2SO4)
• Sulfuric acid, disodium salt
• NATRII SULFAS ANHYDRICUS
• AKOS015833463
• Anhydous sodium sulfate (JP17)
• Na2O4S
• SODIUM SULFATE ANHYDROUS [WHO-DD]
• SODIUM SULFATE, ANHYDROUS (EP MONOGRAPH)
• EINECS 270-211-2
• Sodium sulfate, p.a., 99.0-101.0%, reag. ISO
• Sodium sulfate, BioUltra, anhydrous, >=99.0% (T)
• Sodium sulfate, tested according to Ph.Eur., anhydrous
• NS00081401
• Sodium sulfate, dried (TN)
• Sodium sulfate, >=99.0%, plant cell culture tested
• Sodium sulfate, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99%
• Sodium sulfate, AR, anhydrous, >=99.5%
• 7757-82-6
• disodium;sulfate
• NATRII SULFAS ANHYDRICUS [WHO-IP LATIN]
• CHEBI:32149
• Sodium sulfate, 99.9955% (metals basis)
• Sodium sulfate, ReagentPlus(R), >=99.0%
• EINECS 268-773-9
• 7757-82-6 (anhyd.)
• Glaubers salt
• Sodium sulfate, >=99.99% trace metals basis
• HSDB 5042
• SODIUM SULFATE ANHYDROUS (USP MONOGRAPH)
• Caswell No. 793
• ANHYDROUS SODIUM SULFATE (MART.)
• E514
• SAL MIRABILIS ANHYDRICUS
• SODIUM SULFATE ANHYDROUS (II)
• DTXSID1021291
• 36KCS0R750
• SODIUM SULFATE [HSDB]
• S0566
• EC 231-820-9
• Na2SO4
• Sulfuric acid disodium salt, anhydrous
• EPA Pesticide Chemical Code 005604
• Sodium sulfate, SAJ first grade, >=99.0%, powder
• SODIUM SULFATE, ANHYDROUS [EP MONOGRAPH]
• Sodium sulfate, ACS reagent, >=99.0%, anhydrous, granular
• MFCD00003504
• Tox21_201045
• Sodium sulfate, purum, anhydrous, >=99.0% (T)
• Sodium Sulfate Anhydrous; Sodium sulphate
• Sodium sulfate, dried [JAN]
• Natriumsulfat
• Sodium sulfate, for HPLC, 99.0-101.0% (T)
• ANHYDROUS SODIUM SULFATE [MART.]
• SODIUM SULFATE ANHYDROUS [ORANGE BOOK]
• NCGC00258598-01
• SODIUM SULFATE ANHYDROUS [USP MONOGRAPH]
• SODIUM SULFATE COMPONENT OF SUPREP BOWEL PREP KIT
• Sodium sulfate anyhdrous
• Sodium sulphate, anhydrous
• SODIUM SULFATE, ANHYDROUS [WHO-IP]
• 15124-09-1
• CHEMBL233406
• Sodium sulfate, JIS special grade, >=99.0%
• ANHYDROUS SODIUM SULFATE [JAN]
• NSC 403914
• 13759-07-4
• SDA 17-062-04
• SODIUM SULFATE ANHYDROUS [II]
• Sodium sulfate, SAJ first grade, >=99.0%, beads
• SULFURIC ACID DISODIUM SALT, ANHYDROUS [WHO-IP]
• DTXCID601291
• NSC-403914
• Sodium sulfate, Trace metals grade, 99.99%
• Sodium sulfate sodium salt (Na2SO4)
• Sodium sulfate, anhydrous, free-flowing, Redi-Dri(TM), ReagentPlus(R), >=99%
• EINECS 231-820-9
• BCP13313
• SODIUM SULFATE [MI]
• DB-231847
• UNII-36KCS0R750
• Sodium sulfate, ACS reagent
• Sodium sulfate, BioXtra, >=99.0%
• EINECS 268-366-6
• Sodium sulfate, dried
• Na sulphate
• CAS-7757-82-6
• Thenardite (Na2(SO4))
• D01732
• AI3-02398
• Sodium sulfate, puriss. p.a., ACS reagent, reag. ISO, reag. Ph. Eur., anhydrous, >=99.0%
• Sodium sulfate, Vetec(TM) reagent grade, 99%
• Sodium sulfate, dried (JAN)
• Q211737
• Sodium sulfate, anhydrous, granular, free-flowing, Redi-Dri(TM), ACS reagent, >=99%
• Sodium sulfate, meets USP testing specifications
• Sodium sulfate, ACS reagent, >=99.0%, anhydrous, powder
• SODIUM SULFATE ANHYDROUS [USP-RS]
• DB09472
• Sodium sulfate, LR, anhydrous, >=99%
• SODIUM SULPHATE 99%MIN
• Sodium sulfate

• MDL： MFCD15124091
• Inchi： 1S/2Na.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： PMZURENOXWZQFD-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 141.93100
• Monoisotopic Mass: 141.93126821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6

Experimental Properties

• Density: 2.68 g/mL at 25 °C(lit.)
• Melting Point: 884 °C(lit.)
• Boiling Point: 1700 °C
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• PSA: 88.64000
• LogP: -0.25720

Sodium sulfate Security Information

• WGK Germany：1
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：WE1650000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal sulfates

Additional information on Sodium sulfate

Sodium Sulfate: A Comprehensive Overview

Sodium sulfate, also known as sodium sulfate anhydrous or sodium sulfate decahydrate, is a versatile inorganic compound with the chemical formula Na₂SO₄. It is widely recognized for its various applications across industries, including textiles, detergents, and pharmaceuticals. This article delves into the properties, uses, and recent advancements associated with sodium sulfate.

Sodium sulfate is a white crystalline solid that is highly soluble in water. Its solubility makes it an ideal candidate for numerous industrial processes. One of the most significant applications of sodium sulfate is in the production of detergents and cleaning agents. It acts as a builder, helping to soften water and enhance the cleaning efficiency of these products. Recent studies have explored the use of sodium sulfate in eco-friendly detergent formulations, emphasizing its role in reducing environmental impact while maintaining performance standards.

In the textile industry, sodium sulfate plays a crucial role in dyeing and finishing processes. It serves as a dyeing assistant, aiding in the fixation of dyes onto fabrics. Researchers have been investigating its potential to improve dyeing efficiency while minimizing water and energy consumption. These advancements are particularly relevant in today's sustainability-driven market, where reducing ecological footprints is a top priority.

The pharmaceutical industry also benefits from sodium sulfate as a component in various medications. It is used as an excipient to improve drug formulation properties such as solubility and stability. Recent research has focused on optimizing its application in controlled-release drug delivery systems, enhancing therapeutic outcomes by ensuring consistent medication absorption.

Beyond these traditional uses, sodium sulfate has gained attention in environmental remediation efforts. It is employed in water treatment processes to remove heavy metals and other contaminants from industrial effluents. Studies have highlighted its effectiveness in adsorbing pollutants such as lead and cadmium, making it a valuable tool in sustainable wastewater management.

Recent advancements in nanotechnology have opened new avenues for sodium sulfate applications. Scientists are exploring its potential as a precursor for synthesizing sulfonated nanoparticles, which exhibit unique catalytic properties. These nanoparticles could revolutionize industries ranging from energy production to chemical manufacturing by offering more efficient and cost-effective solutions.

In conclusion, sodium sulfate remains a vital compound with diverse applications across multiple sectors. Its adaptability and compatibility with eco-friendly practices make it an essential ingredient in modern industrial processes. As research continues to uncover new uses and optimize existing applications, sodium sulfate will undoubtedly play an even more significant role in shaping sustainable technologies and practices.